Cas no 1214338-30-3 (2-Fluoro-4,5-di(pyridin-4-yl)pyridine)
2-Fluoro-4,5-di(pyridin-4-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-4,5-di(pyridin-4-yl)pyridine
- 2-Fluoro-4,5-di(pyridin-4-yl)pyridine
-
- Inchi: 1S/C15H10FN3/c16-15-9-13(11-1-5-17-6-2-11)14(10-19-15)12-3-7-18-8-4-12/h1-10H
- InChI Key: SXPWMJYCQXQQFD-UHFFFAOYSA-N
- SMILES: FC1=CC(C2C=CN=CC=2)=C(C=N1)C1C=CN=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 275
- XLogP3: 2.4
- Topological Polar Surface Area: 38.7
2-Fluoro-4,5-di(pyridin-4-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025739-250mg |
2-Fluoro-4,5-di(pyridin-4-yl)pyridine |
1214338-30-3 | 97% | 250mg |
$734.40 | 2023-09-04 | |
| Alichem | A023025739-500mg |
2-Fluoro-4,5-di(pyridin-4-yl)pyridine |
1214338-30-3 | 97% | 500mg |
$1048.60 | 2023-09-04 | |
| Alichem | A023025739-1g |
2-Fluoro-4,5-di(pyridin-4-yl)pyridine |
1214338-30-3 | 97% | 1g |
$1646.40 | 2023-09-04 |
2-Fluoro-4,5-di(pyridin-4-yl)pyridine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-Fluoro-4,5-di(pyridin-4-yl)pyridine
Introduction to 2-Fluoro-4,5-di(pyridin-4-yl)pyridine (CAS No. 1214338-30-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
2-Fluoro-4,5-di(pyridin-4-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1214338-30-3, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyridine class of molecules, which are widely recognized for their diverse pharmacological properties and roles as key scaffolds in drug discovery. The presence of a fluorine atom at the 2-position and two pyridin-4-yl substituents at the 4 and 5 positions introduces unique electronic and steric characteristics, making it a promising candidate for further exploration in synthetic chemistry and biological applications.
The fluorine atom, a halogen element with high electronegativity, can significantly influence the reactivity, metabolic stability, and binding affinity of a molecule. In medicinal chemistry, fluorinated compounds are often preferred due to their ability to enhance lipophilicity, reduce metabolic clearance, and improve binding interactions with biological targets. The dual substitution with pyridin-4-yl groups further enriches the structural complexity of 2-Fluoro-4,5-di(pyridin-4-yl)pyridine, potentially enabling multiple points of interaction with biological systems. This makes it an attractive building block for designing novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Fluoro-4,5-di(pyridin-4-yl)pyridine and biological targets. Studies have demonstrated that the compound can exhibit potent binding to various enzymes and receptors, making it a valuable candidate for drug development. For instance, its structural motif is reminiscent of known bioactive scaffolds that interact with proteins involved in cancer signaling pathways, inflammation, and neurotransmission. The fluorine atom's ability to modulate these interactions has been particularly highlighted in recent research.
In the realm of chemical biology, 2-Fluoro-4,5-di(pyridin-4-yl)pyridine has been employed as an intermediate in the synthesis of more complex molecules with tailored biological activities. Researchers have leveraged its reactive sites to introduce additional functional groups or link it to other pharmacophores, creating hybrid compounds with enhanced efficacy. The compound's versatility as a synthetic precursor has been exemplified in several high-profile studies where it served as a key intermediate in the development of small-molecule probes for studying protein-protein interactions.
The pharmaceutical industry has also shown interest in 2-Fluoro-4,5-di(pyridin-4-yl)pyridine due to its potential as a lead compound for new drug candidates. Its structural features align well with current trends in drug design, which emphasize modularity and tunability. By modifying specific regions of the molecule while retaining its core scaffold, researchers can fine-tune its pharmacological properties to meet specific therapeutic requirements. This adaptability has made it a focal point in medicinal chemistry research aimed at discovering novel treatments for various diseases.
Moreover, the synthesis of 2-Fluoro-4,5-di(pyridin-4-yl)pyridine presents an interesting challenge from a chemical perspective. The introduction of multiple substituents on a pyridine ring requires precise control over reaction conditions to achieve high yields and purity. Recent innovations in synthetic methodologies have enabled more efficient routes to this compound, including transition-metal-catalyzed cross-coupling reactions that facilitate the installation of pyridinyl groups with high selectivity. These advances have not only streamlined its production but also opened up new avenues for further structural diversification.
The biological activity of 2-Fluoro-4,5-di(pyridin-4-yl)pyridine has been explored across multiple therapeutic areas. In oncology research, for example, it has been investigated as a potential inhibitor of kinases involved in cancer cell proliferation. Preliminary studies suggest that it can disrupt signaling pathways critical for tumor growth by interacting with key regulatory proteins. Similarly, its effects on inflammatory pathways have been examined in models of chronic diseases such as rheumatoid arthritis. The compound's ability to modulate these pathways without significant off-target effects makes it an appealing candidate for further development.
In addition to its therapeutic potential, 2-Fluoro-4,5-di(pyridin-4-yloxy)pyridine has found utility as a tool compound in biochemical research. Its ability to serve as a ligand or probe allows researchers to dissect complex biological mechanisms by studying its interactions with cellular components. Such studies have provided insights into enzyme function and receptor dynamics, contributing to our fundamental understanding of disease processes at the molecular level.
The future prospects for 2-Fluoro - 450 - di( Py rid i n - 450 y l ) p y rid ine are promising given its versatility and potential applications. As synthetic techniques continue to evolve, new derivatives and analogs are likely to be developed with improved properties tailored for specific uses. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.
1214338-30-3 (2-Fluoro-4,5-di(pyridin-4-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)